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Compound of Interest

Compound Name:
7-Methoxy-3-methylquinoxalin-

2(1H)-one

Cat. No.: B038803 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 7-
Methoxy-3-methylquinoxalin-2(1H)-one, ensuring compliance with general laboratory safety

standards.

Compound Information:

Name: 7-Methoxy-3-methylquinoxalin-2(1H)-one

CAS Number: 117237-99-7[1]

Molecular Formula: C₁₀H₁₀N₂O₂[1]

General Hazards: While a specific Safety Data Sheet (SDS) for this compound is not readily

available, derivatives like Quinoxalin-2(1H)-one are classified as causing skin and eye

irritation. Therefore, it is prudent to handle 7-Methoxy-3-methylquinoxalin-2(1H)-one as a

hazardous substance.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn. This includes, but is not limited to:
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Safety glasses or goggles

Chemical-resistant gloves

A lab coat

All handling of this compound and its waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2]

Step-by-Step Disposal Protocol
The disposal of 7-Methoxy-3-methylquinoxalin-2(1H)-one must be handled in accordance

with institutional guidelines and local, state, and federal regulations. Under no circumstances

should this chemical be disposed of down the drain or in regular trash.[3][4]

Experimental Protocol for Waste Segregation and Collection:

Waste Identification: A laboratory chemical is considered waste when it is no longer intended

for use.[4]

Container Selection:

Choose a waste container that is chemically compatible with 7-Methoxy-3-
methylquinoxalin-2(1H)-one. A high-density polyethylene (HDPE) container is a suitable

choice for solid chemical waste.

The container must be in good condition, free from leaks or cracks, and have a secure,

screw-on cap.[5]

Labeling:

Affix a "Hazardous Waste" label to the container immediately.

Clearly write the full chemical name: "7-Methoxy-3-methylquinoxalin-2(1H)-one" and its

approximate quantity. Do not use abbreviations.[4]

Include the date when the first particle of waste is added to the container.
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Waste Accumulation:

Solid Waste: Place the solid 7-Methoxy-3-methylquinoxalin-2(1H)-one directly into the

labeled hazardous waste container.

Contaminated Labware: Items such as gloves, weigh boats, or absorbent paper that are

contaminated with the compound should be considered hazardous waste. These items

must be double-bagged in clear plastic bags, sealed, and labeled with the chemical

constituent before being placed in the designated solid waste container.[6] Do not mix

solid waste with liquid waste.[6]

Storage:

Store the hazardous waste container in a designated "Satellite Accumulation Area" (SAA)

that is near the point of generation and under the control of laboratory personnel.[6][7]

Ensure the container is kept closed at all times, except when adding waste.[4]

Segregate this waste from incompatible materials, such as strong oxidizing agents.

Disposal Request:

Once the container is full (no more than 90% capacity) or waste is no longer being

generated, arrange for pickup through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[7][8]

Disposal of Empty Containers
Chemical containers that held 7-Methoxy-3-methylquinoxalin-2(1H)-one must be

decontaminated before being discarded.

Triple Rinsing: The container must be triple-rinsed with a suitable solvent (e.g., methanol or

acetone) that can dissolve the compound.[4]

Rinsate Collection: The solvent rinsate from this process is considered hazardous waste and

must be collected in a separate, appropriately labeled hazardous waste container for liquids.
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Final Disposal: After triple-rinsing and air-drying in a ventilated area, deface or remove the

original label. The clean, empty container can then typically be disposed of in the regular

trash or recycling.[3][4]

Data Presentation: Hazardous Waste Accumulation
Limits
The following table summarizes general quantitative limits for hazardous waste storage in a

Satellite Accumulation Area, as stipulated by many regulatory bodies.

Waste Category
Maximum Volume/Weight
Allowed

Time Limit for Removal
(Once Limit is Reached)

General Hazardous Waste 55 gallons Within 3 calendar days

Acutely Toxic Waste (P-list) 1 quart (liquid) or 1 kg (solid) Within 3 calendar days

Note: While 7-Methoxy-3-methylquinoxalin-2(1H)-one is not explicitly on the EPA's P-list, it is

best practice to manage waste accumulation diligently to minimize risk.[7]

Mandatory Visualizations
Disposal Workflow for 7-Methoxy-3-methylquinoxalin-2(1H)-one

The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of 7-Methoxy-3-methylquinoxalin-2(1H)-one and associated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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